
Compound of Interest

Compound Name: 5-Hexenal

Cat. No.: B1605083

Abstract
5-Hexenal is a valuable unsaturated aldehyde characterized by a terminal double bond and a six-carbon chain. Its bifunctional nature makes it a cruc

Introduction
5-Hexenal (C₆H₁₀O) is an organic compound featuring both an aldehyde functional group and a terminal alkene. This structure allows for a wide rang

Pathway 1: Oxidation of 5-Hexen-1-ol
The most direct and common route to 5-hexenal is the selective oxidation of the corresponding primary alcohol, 5-hexen-1-ol. The primary challenge 

graph "Oxidation_of_5_Hexen_1_ol" {

  graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, size="7.6,3!", ratio=fill];

  node [shape=box, style="filled", fontname="Arial", fontsize=12];

  edge [fontname="Arial", fontsize=11];

// Nodes

Precursor [label="5-Hexen-1-ol", fillcolor="#F1F3F4", fontcolor="#202124"];

Product [label="5-Hexenal", fillcolor="#F1F3F4", fontcolor="#202124"];

PCC_Reagent [label="PCC\nDichloromethane", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Swern_Reagent [label="1. DMSO, (COCl)₂\n2. Triethylamine", shape=ellipse, fillcolor="#34A853", fontcolor="#FFF

// Edges

Precursor -> Product [label="PCC Oxidation", fontcolor="#5F6368", color="#4285F4"];

PCC_Reagent -> Precursor [arrowhead=none, style=dashed, color="#4285F4"];

{rank=same; Precursor; Product;}

// Invisible nodes for spacing the second pathway

dummy1 [style=invis, shape=point, width=0];

dummy2 [style=invis, shape=point, width=0];
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Precursor -> dummy1 [style=invis];

dummy1 -> Product [label=" Swern Oxidation ", fontcolor="#5F6368", color="#34A853"];

Swern_Reagent -> dummy1 [arrowhead=none, style=dashed, color="#34A853"];

}

Oxy-Cope Rearrangement

A variation of the Cope rearrangement, the Oxy-Cope rearrangement, involves a-[1][1]sigmatropic shift in a 1,5

[2]
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Conclusion

The synthesis of 5-hexenal can be achieved through several reliable pathways. The oxidation of 5-hexen-1-ol, p

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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